Cas no 1076197-28-8 (5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid)

5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid structure

1076197-28-8 structure

Product Name:5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid

CAS No:1076197-28-8

MF:C₁₁H₈N₄O₂

MW:228.20682144165

CID:833484

PubChem ID:45074502

Update Time:2024-11-03

5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-phenyl-
- Benzenecarboximidamide, 3-[[(3S)-3-[[(7-methoxy-2-naphthalenyl)sulfonyl]amino]-2-oxo-1-pyrrolidinyl]methyl]-
- AG-A-83403
- AK-29690
- CTK7C6602
- KB-73235
- 1076197-28-8
- 5-AMINO-4-CYANO-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACID
- SCHEMBL12100341
- DTXSID60662906
- Inchi： 1S/C11H8N4O2/c12-6-8-9(11(16)17)14-15(10(8)13)7-4-2-1-3-5-7/h1-5H,13H2,(H,16,17)
- InChI Key： XYHLZNGGMFETLT-UHFFFAOYSA-N
- SMILES： OC(C1C(C#N)=C(N)N(C2C=CC=CC=2)N=1)=O

Computed Properties

Exact Mass: 228.06472551g/mol
Monoisotopic Mass: 228.06472551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 105Å²

5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A049003531-1g	5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8	95%	1g	$735.42	2023-09-04
Chemenu	CM188823-1g	5-amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8	95%	1g	$830	2021-08-05
Chemenu	CM188823-1g	5-amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8	95%	1g	$808	2023-02-03
Biosynth	BTB19728-100 mg	5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8		100MG	$110.00	2023-01-05
Biosynth	BTB19728-250 mg	5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8		250MG	$207.50	2023-01-05
Biosynth	BTB19728-500 mg	5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8		500MG	$330.00	2023-01-05
Biosynth	BTB19728-1000 mg	5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8		1g	$530.00	2023-01-05
Biosynth	BTB19728-5000 mg	5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid	1076197-28-8		5g	$1,700.00	2023-01-05

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3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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